Cas no 887212-51-3 (3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea)

• Product Name: 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea
• CAS No: 887212-51-3
• MF: C₂₃H₂₈FN₅O₂
• MW: 425.499128341675
• CID: 5511718
• Update Time: 2025-10-28

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(3-fluorophenyl)-5-oxo-3-pyrrolidinyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]-
• 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea

• Inchi： 1S/C23H28FN5O2/c24-18-5-4-8-21(15-18)29-17-19(16-22(29)30)26-23(31)25-9-10-27-11-13-28(14-12-27)20-6-2-1-3-7-20/h1-8,15,19H,9-14,16-17H2,(H2,25,26,31)
• InChI Key： KCRXIFHSDNUPKQ-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=CC(F)=C2)C1)C(NCCN1CCN(C2=CC=CC=C2)CC1)=O

Additional information on 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea

Introduction to 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea (CAS No. 887212-51-3)

3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 887212-51-3, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The structural framework of this molecule incorporates several key functional groups, including a fluorophenyl moiety, an oxopyrrolidine ring system, and a piperazine derivative, which collectively contribute to its complex chemical behavior and biological interactions.

The fluorophenyl substituent is particularly noteworthy as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In the context of this compound, the presence of the fluorophenyl group may influence its interaction with biological targets, potentially modulating receptor binding or enzyme inhibition. The oxopyrrolidine ring system is another critical feature that contributes to the molecule's overall complexity. Oxopyrrolidines are known for their versatility in pharmaceutical applications, often serving as key structural elements in bioactive molecules due to their ability to mimic certain biological functionalities and provide steric constraints that can optimize binding interactions.

Furthermore, the inclusion of a piperazine moiety in the molecular structure suggests potential activity in modulating central nervous system (CNS) receptors, as piperazine derivatives are widely recognized for their role in targeting neurotransmitter pathways. The specific arrangement of these functional groups in 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea may confer unique pharmacological properties that make it a valuable candidate for further investigation. The ethylurea linkage connecting the pyrrolidine and piperazine components introduces additional conformational flexibility, which can be exploited to fine-tune the compound's biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These computational studies have been instrumental in identifying potential lead compounds for therapeutic intervention. In particular, virtual screening techniques have been employed to evaluate the binding affinity of 3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-y)ethylurea to various biological targets, including enzymes and receptors implicated in neurological disorders. Preliminary results suggest that this compound may exhibit inhibitory activity against certain key enzymes, making it a promising candidate for further pharmacological exploration.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry, requiring careful optimization of reaction conditions to ensure high yield and purity. Modern synthetic methodologies have been leveraged to construct the complex framework of 887212-51-3, incorporating multi-step reactions that highlight the expertise of medicinal chemists in designing and implementing efficient synthetic routes. The successful synthesis not only demonstrates the feasibility of producing this molecule but also opens avenues for exploring analogs with modified functional groups or substituents to enhance its pharmacological properties.

In the realm of drug discovery, the exploration of novel chemical entities is essential for addressing unmet medical needs and developing next-generation therapeutics. 3-(1-(3-fluorophenyl)-5 oxopyrrolidin 3 yl 1 2(4 phen ylpiperazin 1 yl)ethylurea stands as a testament to the innovative approaches being employed by researchers to discover new drugs. Its unique structural features and potential biological activities make it an intriguing subject for further study. As research progresses, it is anticipated that additional insights into its pharmacological profile will emerge, paving the way for potential applications in human health.

The integration of interdisciplinary approaches, combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology, has been crucial in advancing our understanding of this compound. Collaborative efforts between academic institutions and pharmaceutical companies have facilitated rapid progress in evaluating the therapeutic potential of molecules like 887212 51 3. These collaborative endeavors not only accelerate drug discovery but also foster innovation through knowledge sharing and resource optimization.

Looking ahead, future studies are likely to focus on elucidating the mechanism of action of 3 1(3 fluorphen yl)5 oxopyrrolidin 31 2(4 phen ylpiperazin 11 yl)ethylurea, exploring its efficacy in preclinical models, and identifying optimal routes for clinical translation. The development of novel therapeutic agents requires a thorough understanding of their interactions with biological systems at multiple levels—from molecular recognition to physiological responses. By leveraging cutting-edge technologies and methodologies, researchers aim to translate promising findings from laboratory settings into tangible benefits for patients worldwide.